Cas no 1806517-06-5 (2-Ethyl-7-(methylthio)benzo[d]oxazole)

• Product Name: 2-Ethyl-7-(methylthio)benzo[d]oxazole
• CAS No: 1806517-06-5
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 4818293
• Update Time: 2025-06-11

2-Ethyl-7-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-7-(methylthio)benzo[d]oxazole

• Inchi： 1S/C10H11NOS/c1-3-9-11-7-5-4-6-8(13-2)10(7)12-9/h4-6H,3H2,1-2H3
• InChI Key： SKWSHKYVYXMURC-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC2=C1OC(CC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 3.1
• Topological Polar Surface Area: 51.3

Additional information on 2-Ethyl-7-(methylthio)benzo[d]oxazole

Introduction to 2-Ethyl-7-(methylthio)benzo[d]oxazole (CAS No. 1806517-06-5)

2-Ethyl-7-(methylthio)benzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1806517-06-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]oxazole class, a structural motif known for its broad spectrum of biological activities. The presence of an ethyl group at the 2-position and a methylthio substituent at the 7-position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The benzo[d]oxazole scaffold is a privileged structure in medicinal chemistry, exhibiting diverse pharmacological effects ranging from antimicrobial to anticancer properties. The specific arrangement of functional groups in 2-Ethyl-7-(methylthio)benzo[d]oxazole contributes to its potential as an intermediate in synthesizing novel therapeutic agents. Recent studies have highlighted the importance of benzo[d]oxazole derivatives in developing small-molecule inhibitors targeting various disease pathways.

In the context of contemporary pharmaceutical research, 2-Ethyl-7-(methylthio)benzo[d]oxazole has been explored for its potential applications in modulating enzyme activity and inhibiting protein-protein interactions. The methylthio group, in particular, has been shown to enhance binding affinity to certain biological targets, making it a valuable moiety for structure-activity relationship (SAR) studies. Researchers have utilized computational modeling and high-throughput screening to identify derivatives of this compound that exhibit improved pharmacokinetic profiles.

One of the most compelling aspects of 2-Ethyl-7-(methylthio)benzo[d]oxazole is its versatility in chemical modification. The ethyl group at the 2-position provides a handle for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities. For instance, recent work has demonstrated that incorporating additional sulfur-containing groups can enhance the compound's bioavailability and metabolic stability. These modifications are crucial for optimizing drug candidates for clinical translation.

The synthesis of 2-Ethyl-7-(methylthio)benzo[d]oxazole involves multi-step organic transformations, including cyclization reactions and nucleophilic substitutions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are essential for producing high-quality starting materials for downstream applications in medicinal chemistry.

From a biological perspective, 2-Ethyl-7-(methylthio)benzo[d]oxazole has shown promise in preclinical studies as a modulator of inflammatory pathways. The benzo[d]oxazole core is known to interact with various transcription factors and signaling molecules involved in immune responses. By targeting these pathways, derivatives of this compound may offer therapeutic benefits in conditions such as autoimmune diseases and chronic inflammation. Preliminary data suggest that certain analogs exhibit significant anti-inflammatory activity without notable side effects.

The pharmacological profile of 2-Ethyl-7-(methylthio)benzo[d]oxazole is further enhanced by its ability to cross cell membranes due to its lipophilic nature. This property is critical for drugs intended to act intracellularly or systemically. Additionally, the compound's stability under physiological conditions ensures prolonged activity once administered. These characteristics make it an attractive candidate for further development into a novel therapeutic agent.

Recent advancements in analytical techniques have enabled researchers to thoroughly characterize 2-Ethyl-7-(methylthio)benzo[d]oxazole and its derivatives. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the compound's structure and conformational dynamics. These data are invaluable for understanding its mechanism of action and optimizing its pharmacological properties.

In conclusion, 2-Ethyl-7-(methylthio)benzo[d]oxazole (CAS No. 1806517-06-5) represents a fascinating area of research with significant potential in pharmaceutical development. Its unique structural features and demonstrated biological activities make it a valuable scaffold for designing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.